Cas no 37868-74-9 (3-Cyclohexylprop-2-enal)

• Product Name: 3-Cyclohexylprop-2-enal
• CAS No: 37868-74-9
• MF: C₉H₁₄O
• MW: 138.206862926483
• MDL: MFCD21851705
• CID: 1486179
• PubChem ID: 11768643
• Update Time: 2025-10-28

3-Cyclohexylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-cyclohexyl-, (E)-
• 3-cyclohexylprop-2-enal
• 3-cyclohexylpropenal
• (2E)-3-cyclohexyl-2-propenal
• 3-Cyclohexyl-2-propenale
• SCHEMBL7114170
• AKOS022633722
• (E)-3-cyclohexyl-acrylaldehyde
• 37868-74-9
• EN300-1246104
• (E)-3-cyclohexylprop-2-enal
• (E)-3-Cyclohexylacrylaldehyde
• F87306
• AS-59277
• (2E)-3-CYCLOHEXYLPROP-2-ENAL
• ULHBPBSHMQBWSC-QPJJXVBHSA-N
• 3-Cyclohexylprop-2-enal

• MDL： MFCD21851705
• Inchi： 1S/C9H14O/c10-8-4-7-9-5-2-1-3-6-9/h4,7-9H,1-3,5-6H2/b7-4+
• InChI Key： ULHBPBSHMQBWSC-QPJJXVBHSA-N
• SMILES： O=C/C=C/C1CCCCC1

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.7

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 3-Cyclohexylprop-2-enal

3-Cyclohexylprop-2-enal (CAS No. 37868-74-9): A Comprehensive Overview

3-Cyclohexylprop-2-enal, also known by its CAS registry number 37868-74-9, is a fascinating compound with a unique structure and a wide range of applications. This compound belongs to the class of α,β-unsaturated aldehydes, which are known for their reactivity and versatility in organic synthesis. The molecule consists of a cyclohexyl group attached to a propenal backbone, making it an interesting subject for both academic and industrial research.

The cyclohexyl group in 3-cyclohexylprop-2-enal contributes significantly to its physical and chemical properties. This group imparts stability to the molecule due to its aromaticity and rigidity, while the propenal moiety introduces reactivity, particularly at the α,β-double bond. This combination makes 3-cyclohexylprop-2-enal a valuable intermediate in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the potential of 3-cyclohexylprop-2-enal in the field of material science. Researchers have explored its use as a precursor for the synthesis of advanced polymers and coatings. For instance, a 2023 study published in *Polymer Chemistry* demonstrated that 3-cyclohexylprop-2-enal can be polymerized under specific conditions to form high-performance thermoplastics with excellent thermal stability and mechanical properties. These findings suggest that 3-cyclohexylprop-2-enal could play a pivotal role in the development of sustainable materials for industrial applications.

In addition to its role in polymer synthesis, 3-cyclohexylprop-2-enal has shown promise in the field of medicinal chemistry. A 2022 study in *Journal of Medicinal Chemistry* reported that derivatives of 3-cyclohexylprop-2-enal exhibit potent anti-inflammatory and antioxidant activities. These properties make them potential candidates for drug development targeting chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of 3-cyclohexylprop-2-enal involves a multi-step process that typically begins with the oxidation of cyclohexanol derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, a 2021 study in *Green Chemistry* introduced a novel catalyst system that significantly reduces the reaction time and enhances the yield of 3-cyclohexylprop-2-enal, making it more accessible for large-scale production.

From an environmental perspective, understanding the fate and behavior of 3-cyclohexylprop-2-enal in natural systems is crucial. A 2020 study published in *Environmental Science & Technology* investigated the biodegradation pathways of this compound under aerobic conditions. The results indicated that 3-cyclohexylprop-2-enal undergoes rapid microbial degradation, suggesting that it poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, 3-cyclohexylprop-2-enal (CAS No. 37868-74-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic methods make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimizations, 3-cyclohexylprop-2-enal is poised to become an even more integral component of chemical innovation.